BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Anticancer
Agent 130: In Vivo Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anticancer agent 130

Cat. No.: B12388967

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Anticancer Agent 130 is a potent and selective small molecule inhibitor of the
PI3K/AKT/mTOR signaling pathway, a critical cascade that is frequently hyperactivated in a
wide range of human cancers.[1][2][3] Dysregulation of this pathway promotes tumor cell
proliferation, survival, and resistance to therapy.[1][4] These application notes provide detailed
protocols for in vivo efficacy studies of Anticancer Agent 130 in mouse xenograft models,
including recommended dosage, administration, and experimental design.

Mechanism of Action

Anticancer Agent 130 selectively targets the downstream kinase mTOR, a central regulator of
cell growth and proliferation. By inhibiting mTOR, Anticancer Agent 130 blocks the
phosphorylation of its key substrates, leading to cell cycle arrest and apoptosis in cancer cells
with a constitutively active PIBK/AKT/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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